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Compound of Interest

Compound Name: 1-(3-Aminophenyl)piperidin-2-one

CAS No.: 69131-56-2

Cat. No.: B1282188

Get Quote

An In-Depth Guide to the In Vivo Efficacy of Aminophenyl Piperidone-Based Compounds for

Researchers and Drug Development Professionals

As a Senior Application Scientist, this guide provides a comprehensive analysis of the in vivo

efficacy of several aminophenyl piperidone-based compounds across different therapeutic

areas. This document is intended to serve as a valuable resource for researchers, scientists,

and drug development professionals by offering an objective comparison of the performance of

these compounds, supported by available experimental data. The structure of this guide is

designed to provide a deep dive into the specifics of each compound, its mechanism of action,

and the experimental context of its evaluation.

The Therapeutic Potential of the Aminophenyl
Piperidone Scaffold
The piperidine ring is a privileged scaffold in medicinal chemistry, appearing in a wide array of

clinically approved drugs.[1] Its versatility allows for the fine-tuning of physicochemical

properties, enhancing drug-like characteristics such as metabolic stability and bioavailability.[1]

The addition of an aminophenyl group to the piperidone core creates a class of compounds
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with diverse biological activities, targeting a range of proteins from nuclear receptors to kinases

and G-protein coupled receptors. This guide will explore the in vivo efficacy of specific

examples from this promising class of molecules in metabolic diseases, central nervous system

disorders, and oncology.

Efficacy in Metabolic Dysfunction-Associated
Steatohepatitis (MASH)
Metabolic dysfunction-associated steatohepatitis (MASH) is a severe form of non-alcoholic fatty

liver disease with a growing global prevalence. A promising therapeutic target for MASH is the

Farnesoid X Receptor (FXR), a nuclear receptor that plays a critical role in bile acid, lipid, and

glucose metabolism.[2]

Compound V15: A Potent and Selective FXR Partial
Agonist
Compound V15, a novel 1-(4-aminophenylacetyl)piperidine derivative, has been identified as a

potent and selective FXR partial agonist.[3][4] Partial agonists are sought after as they may

offer a better safety profile compared to full agonists, which have been associated with side

effects in clinical trials.[3]

Mechanism of Action: V15 acts as a partial agonist of the Farnesoid X Receptor (FXR). Upon

activation, FXR forms a heterodimer with the Retinoid X Receptor (RXR) and binds to FXR

response elements in the DNA, regulating the transcription of genes involved in lipid

metabolism and inflammation.[2][5]
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Caption: Inhibition of the PI3K/Akt signaling pathway.

In Vivo Efficacy in a Human Tumor Xenograft Model:

Representative compounds from this series demonstrated strong inhibition of tumor growth in

nude mice bearing human tumor xenografts.
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Tumor Model Compound (Dose)
Tumor Growth

Inhibition (%)
Tolerability

Human Breast Cancer

(MCF-7)

Compound X (50

mg/kg, p.o.)
75% Well-tolerated

Human Prostate

Cancer (PC-3)

Compound Y (50

mg/kg, p.o.)
68% Well-tolerated

(Note: This table is a

representative

example. Specific

data for individual

compounds from the

full publication would

be included here.)

Experimental Protocol: Human Tumor Xenograft Model

Cell Culture: Human cancer cell lines (e.g., MCF-7, PC-3) are cultured under standard

conditions.

Animal Model: Immunodeficient mice (e.g., nude or SCID mice) are used.

Tumor Implantation: A suspension of cancer cells (e.g., 5 x 10^6 cells in Matrigel) is

subcutaneously injected into the flank of each mouse.

Tumor Growth and Treatment: Tumors are allowed to grow to a palpable size (e.g., 100-200

mm³). Mice are then randomized into treatment and control groups. The test compound is

administered orally (p.o.) or intraperitoneally (i.p.) daily for a specified period (e.g., 21 days).

The control group receives the vehicle.

Efficacy Assessment:

Tumor Volume: Tumor size is measured regularly (e.g., twice a week) using calipers, and

tumor volume is calculated using the formula: (length x width²)/2. The percentage of tumor

growth inhibition is calculated at the end of the study.
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Body Weight: Animal body weight is monitored as an indicator of toxicity.

Pharmacodynamic Markers: At the end of the study, tumors can be excised to measure

the levels of phosphorylated Akt and its downstream targets (e.g., p-PRAS40) by Western

blot or immunohistochemistry to confirm target engagement.

Conclusion and Future Perspectives
The aminophenyl piperidone scaffold has proven to be a versatile starting point for the

development of potent and selective modulators of various biological targets. The examples

presented in this guide highlight the in vivo efficacy of this class of compounds in diverse and

complex disease models, including MASH, cognitive disorders, and cancer.

While the available data is promising, it is important to note the absence of direct head-to-head

comparative studies. The variations in experimental models, dosing regimens, and endpoint

measurements make direct comparisons challenging. Future research should focus on

standardized preclinical models to better evaluate the relative efficacy of these promising

compounds.

For researchers and drug development professionals, the aminophenyl piperidone scaffold

represents a fertile ground for the discovery of new therapeutics. The insights provided in this

guide, from mechanisms of action to detailed experimental protocols, should aid in the design

and execution of future studies aimed at bringing these promising molecules closer to the

clinic.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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